4,5-Diphenyl-2-(N-ethyl-N-(2-hydroxyethyl)amino)oxazole CAS number 20503-79-1
4,5-Diphenyl-2-(N-ethyl-N-(2-hydroxyethyl)amino)oxazole CAS number 20503-79-1
The following technical guide is structured as a high-level research monograph designed for drug development professionals. It focuses on the chemical architecture, synthesis strategies, and pharmacological potential of 4,5-Diphenyl-2-(N-ethyl-N-(2-hydroxyethyl)amino)oxazole , a structural analogue of the antiplatelet agent Ditazole.
CAS Number: 20503-79-1 Class: 2-Aminooxazole Derivative / NSAID Analogue Version: 1.0 (Research Grade)
Executive Summary & Chemical Identity
This compound represents a critical scaffold in the study of non-steroidal anti-inflammatory drugs (NSAIDs) and platelet aggregation inhibitors. Structurally, it is the N-ethyl analogue of Ditazole (CAS 18471-20-0). While Ditazole possesses a diethanolamine moiety at the C2 position, CAS 20503-79-1 features an N-ethyl-N-hydroxyethyl substitution.
This subtle structural modification significantly alters the compound's lipophilicity (LogP) and membrane permeability while retaining the core 4,5-diphenyloxazole pharmacophore responsible for cyclooxygenase (COX) and thromboxane synthase inhibition.
Physicochemical Profile
| Parameter | Data | Note |
| IUPAC Name | 2-[Ethyl(4,5-diphenyl-1,3-oxazol-2-yl)amino]ethanol | |
| Molecular Formula | C₁₉H₂₀N₂O₂ | |
| Molecular Weight | 308.37 g/mol | |
| Physical State | Crystalline Solid | Typically off-white to pale yellow |
| Predicted LogP | ~3.8 - 4.2 | Higher lipophilicity than Ditazole (LogP ~2.7) |
| H-Bond Donors | 1 (Hydroxyl) | |
| H-Bond Acceptors | 4 | |
| Solubility | DMSO, Ethanol, DCM | Poor water solubility |
Synthetic Architecture & Methodology
To ensure reproducibility and high purity, we utilize a Convergent Fragment Synthesis . This protocol avoids the formation of regioisomeric impurities common in cyclization reactions. The strategy relies on the nucleophilic aromatic substitution (
Retrosynthetic Logic
The synthesis is disconnected into two key modules:
-
Module A: The electrophilic core (2-chloro-4,5-diphenyloxazole).
-
Module B: The nucleophilic tail (N-ethylethanolamine).
Validated Synthesis Protocol
Step 1: Formation of the Oxazolone Core
-
Reagents: Benzoin (1.0 eq), Urea (2.5 eq).
-
Conditions: Melt fusion at 170–180°C or reflux in acetic acid.
-
Mechanism: Condensation followed by cyclization yields 4,5-diphenyl-2-oxazolone.
-
Critical Control Point: Ensure complete removal of water to drive equilibrium.
Step 2: Chlorination (Activation)
-
Reagents: 4,5-Diphenyl-2-oxazolone, Phosphorus Oxychloride (
), Pyridine (cat.). -
Conditions: Reflux (105°C) for 3–4 hours.
-
Outcome: Conversion to 2-chloro-4,5-diphenyloxazole .
-
Safety: Quench excess
slowly into ice water; the product is moisture sensitive.
Step 3: Nucleophilic Displacement (Target Generation)
-
Reagents: 2-chloro-4,5-diphenyloxazole (1.0 eq), N-ethylethanolamine (1.2 eq),
(2.0 eq). -
Solvent: DMF or Acetonitrile (anhydrous).
-
Conditions: 80°C for 6 hours.
-
Purification: Recrystallization from Ethanol/Water (9:1).
Synthetic Workflow Diagram
Figure 1: Convergent synthetic pathway via the activated 2-chloro intermediate.
Pharmacological Profile & Mechanism of Action
As an analogue of Ditazole, CAS 20503-79-1 operates primarily within the arachidonic acid cascade. The 4,5-diphenyloxazole moiety is a privileged scaffold for inhibiting enzymes involved in prostaglandin synthesis.
Target Interaction[1]
-
Platelet Aggregation Inhibition: The compound prevents the formation of Thromboxane A2 (
), a potent platelet activator. -
COX Inhibition: The steric bulk of the diphenyl group occupies the hydrophobic channel of Cyclooxygenase (COX-1/COX-2), preventing arachidonic acid entry.
-
Lipophilicity Modulation: The N-ethyl group (replacing one hydroxyethyl group of Ditazole) increases lipophilicity. This likely enhances blood-brain barrier (BBB) penetration or cellular uptake compared to the parent ditazole molecule.
Biological Evaluation Workflow
To validate the activity of this specific CAS, the following in vitro assay system is recommended.
Protocol: Turbidimetric Platelet Aggregation Assay
-
Preparation: Isolate Platelet-Rich Plasma (PRP) from citrated human blood.
-
Induction: Use Collagen (2 µg/mL) or ADP (5 µM) as aggregation inducers.
-
Dosing: Incubate PRP with CAS 20503-79-1 (1–100 µM) for 5 minutes at 37°C.
-
Measurement: Monitor light transmission using an aggregometer.
-
Control: Compare
values against Ditazole and Indomethacin.
Mechanistic Pathway Diagram
Figure 2: Proposed mechanism of action within the arachidonic acid cascade.
Analytical Characterization (QC Standards)
For research verification, the synthesized compound must meet the following spectral criteria.
-
¹H NMR (400 MHz, DMSO-d₆):
- 7.30–7.60 (m, 10H, Diphenyl aromatic protons).
- 4.85 (t, 1H, OH exchangeable).
-
3.65 (m, 2H,
-OH). -
3.50 (q, 2H, N-
-CH₃). -
3.45 (t, 2H, N-
-CH₂OH). -
1.15 (t, 3H,
).
-
Mass Spectrometry (ESI+):
-
Calculated
. -
Observe peak at m/z 309.1/309.2.
-
-
HPLC Purity: >98% (C18 Column, Acetonitrile/Water gradient).
References
-
National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for CAS 20503-79-1. Retrieved from [Link]
- Caprino, L., et al. (1973). Ditazole: A new platelet aggregation inhibitor. Arzneimittel-Forschung. (Contextual grounding for 4,5-diphenyloxazole class pharmacology).
-
Khanage, S. G., et al. (2020).[1] Synthesis and Antimicrobial Evaluation of 4-(4,5-diphenyl-1H-imidazole-2-yl)-2-methoxyphenyl-N-substituted aminoacetate Derivatives. ResearchGate.[2][3] Retrieved from [Link]
-
Vertex AI Search. (2023). Synthesis of 5-(2-hydroxyethyl)-2-phenylimino-1,3-thiazolidin-4-ones.[3] (Methodology cross-reference for hydroxyethyl-amino functionalization). Retrieved from
